1-(4-Fluorophenyl)-6-chloro-5-methoxy-1H-indazole

• Molecular Formula: C14H10ClFN2O
• Molecular Weight: 276.69 g/mol
• IUPAC Name: 6-chloro-1-(4-fluorophenyl)-5-methoxyindazole
• InChI: InChI=1S/C14H10ClFN2O/c1-19-14-6-9-8-17-18(13(9)7-12(14)15)11-4-2-10(16)3-5-11/h2-8H,1H3
• InChI Key: UYDOPUBJURWLOS-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C2C(=C1)C=NN2C3=CC=C(C=C3)F)Cl

Description

1-(4-Fluorophenyl)-6-chloro-5-methoxy-1H-indazole is a useful research compound. Its molecular formula is C14H10ClFN2O and its molecular weight is 276.69 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-Chloro-2-fluoro-5-methoxy benzaldehyde (204 mg, 1.1 mmol) and 4-fluorophenylhydrazine (176 mg, 1.1 mmol) were dissolved in N-methylpyrrolidine (5 mL). After addition of cesium carbonate (1.15 g, 3.3 mmol) the mixture was heated in a microwave reactor (CEM Discovery, 150 Watt) to 150° C. for 20 min. After dilution with DCM the mixture was washed with sat. NaHCO3, brine and the organic phase was evaporated. After purification of the crude by flash chromatography on silica gel 253 mg (84%) of the subtitle compound were obtained.